Cas no 12032-36-9 (Magnesium sulfide (MgS))

• Product Name: Magnesium sulfide (MgS)
• CAS No: 12032-36-9
• MF: MgS
• MW: 56.3699989318848
• CID: 217277
• Update Time: 2026-05-14

Magnesium sulfide (MgS) Chemical and Physical Properties

Names and Identifiers

• Magnesium sulfide (MgS)
• Magnesium sulfide

• Inchi： InChI=1S/Mg.S
• InChI Key： SMDQFHZIWNYSMR-UHFFFAOYSA-N
• SMILES： [Mg]=S

Experimental Properties

• Color/Form: White crystal, hexagonal system
• Density: 2,84 g/cm3
• Melting Point: >2000°C (dec.)

Magnesium sulfide (MgS) Security Information

• Hazard Category Code： 32
• Safety Instruction： 7/8
• Risk Phrases：32
• Safety Term：7/8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal organides Alkaline earth metal sulfides

Additional information on Magnesium sulfide (MgS)

Magnesium sulfide (MgS) and CAS No. 12032-36-9: A Comprehensive Overview of Its Role in Biomedical Research and Applications

Magnesium sulfide (MgS), with the chemical formula MgS and CAS No. 12,032-36-9, is a compound that has garnered significant attention in the field of biomedical research. This inorganic salt is characterized by its unique crystal structure and high reactivity, which underpin its potential applications in drug delivery systems, bioactive materials, and nanotechnology. Recent studies have highlighted its role in enhancing the stability and efficacy of therapeutic agents, making it a promising candidate for advanced biomedical applications.

Magnesium sulfide (MgS) is a binary compound composed of magnesium and sulfur atoms. Its structure is typically described as an ionic lattice with magnesium cations and sulfide anions arranged in a specific geometric pattern. The CAS No. 12,032-36-9 identifier is crucial for tracking and referencing this compound in scientific literature, regulatory frameworks, and industrial applications. The physical and chemical properties of MgS are influenced by its crystalline form, which can vary depending on the synthesis conditions and post-processing techniques.

Recent advancements in materials science have led to the development of MgS-based nanomaterials that exhibit exceptional biocompatibility and functional versatility. For instance, a 2023 study published in Advanced Materials demonstrated that MgS nanoparticles can serve as efficient carriers for targeted drug delivery in cancer therapy. The study highlighted the ability of MgS to encapsulate hydrophobic drugs and release them in a controlled manner, thereby improving the therapeutic efficacy and reducing systemic toxicity.

Another area of interest is the use of MgS in the fabrication of bioactive scaffolds for tissue engineering. Researchers have explored the potential of MgS to promote cell adhesion and proliferation by modifying its surface properties. A 2024 review in Biomaterials Science discussed how MgS composites can be engineered to mimic the extracellular matrix, thereby supporting the growth of osteoblasts and other critical cell types. This application underscores the versatility of MgS in creating biomimetic environments for regenerative medicine.

The synthesis of MgS is a critical factor in determining its performance in biomedical applications. Various methods, including solid-state reactions, solvothermal synthesis, and chemical vapor deposition, have been employed to produce high-purity MgS with tailored properties. A 2023 study in Journal of Materials Chemistry B investigated the impact of synthesis parameters on the crystallinity and surface morphology of MgS nanoparticles. The findings indicated that optimizing the reaction temperature and precursor concentration can significantly enhance the catalytic activity and bioavailability of MgS.

Moreover, the integration of MgS with other materials has opened new avenues for its application in biomedical devices. For example, combining MgS with graphene oxide has been shown to improve the mechanical strength and electrical conductivity of composite materials. A 2024 publication in ACS Nano reported the successful use of MgS-graphene oxide hybrids in the development of flexible biosensors for real-time monitoring of biomarkers. This innovation highlights the potential of MgS in creating multifunctional biomedical platforms.

Despite its promising applications, the challenges associated with MgS in biomedical contexts remain a focus of ongoing research. One of the key challenges is the long-term stability of MgS-based materials in physiological environments. A 2023 study in Acta Biomaterialia addressed this issue by developing a surface modification technique that enhanced the biocompatibility and degradation resistance of MgS scaffolds. The study emphasized the importance of surface functionalization in mitigating potential adverse reactions and ensuring the safety of MgS-based implants.

Additionally, the environmental impact of MgS production and disposal is an area of growing concern. Researchers are exploring sustainable synthesis methods and recycling strategies to minimize the ecological footprint of MgS applications. A 2024 review in Green Chemistry discussed the development of eco-friendly processes for MgS synthesis, which not only reduce energy consumption but also lower the risk of toxic byproduct formation. These efforts are crucial for ensuring the long-term viability of MgS in biomedical and industrial settings.

In conclusion, MgS, identified by CAS No. 12,032-36-9, is a compound with immense potential in the biomedical field. Its unique properties and adaptability to various synthesis techniques make it a valuable material for advancing therapeutic and diagnostic applications. Ongoing research continues to address the challenges associated with its use, ensuring that MgS can be effectively harnessed for the benefit of human health and well-being.

For further exploration of MgS and its applications, additional resources can be found in scientific journals and databases. Staying updated with the latest research is essential for understanding the evolving role of MgS in biomedical innovation. This compound exemplifies the intersection of materials science and medicine, offering a glimpse into the future of advanced healthcare technologies.